Methyl N-(3-chloro-4-fluorophenyl)-N-(phenylsulfonyl)glycinate

• IUPAC Name: methyl 2-[N-(benzenesulfonyl)-3-chloro-4-fluoroanilino]acetate
• InChI: InChI=1S/C15H13ClFNO4S/c1-22-15(19)10-18(11-7-8-14(17)13(16)9-11)23(20,21)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: SKLJLXPEAOQCQY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN(C1=CC(=C(C=C1)F)Cl)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H13ClFNO4S
• Molecular Weight: 357.8 g/mol
• CAS No.: 863187-31-9

Description

Methyl N-(3-chloro-4-fluorophenyl)-N-(phenylsulfonyl)glycinate is a useful research compound. Its molecular formula is C15H13ClFNO4S and its molecular weight is 357.78. The purity is usually 95%.
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Scientific Research Applications

Guanidinium-Functionalized Polymer Electrolytes

Guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes have been developed through an activated fluorophenyl-amine reaction. This method provides precise control over the cation functionality, directly incorporating guanidinium into stable phenyl rings without harmful side reactions, showcasing an innovative application in polymer electrolyte synthesis (Kim et al., 2011).

Osteoclastogenesis Inhibition

Research on N-phenyl-methylsulfonyl-amido-acetamide (PMSA) and its derivatives has shown promising results in inhibiting osteoclast differentiation, a key factor in osteoporosis. This study highlights the therapeutic potential of PMSA, particularly PMSA-5-Cl, in preventing bone loss associated with postmenopausal osteoporosis (Cho et al., 2020).

Electroactive Polymers for Capacitors

The synthesis of electroactive polymers from derivatives including 3-(4-fluorophenyl)thiophene and their application in electrochemical capacitors highlights their potential in energy storage technologies. This research demonstrates significant advancements in the development of high-performance capacitors (Ferraris et al., 1998).

Solid-State Supercapacitors

The development of an inorganic gel polymer electrolyte for solid-state supercapacitors, incorporating an ionic liquid mixture into a SiO2 matrix, marks a significant step in creating safer and more efficient energy storage devices. This research showcases the capabilities of ionogels in enhancing ionic conductivity across a wide temperature range (Nègre et al., 2016).

Methylsulfonyl Metabolites in Human Tissues

The identification of methylsulfonyl metabolites of chlorinated biphenyls and DDE in human tissues provides critical insights into the bioaccumulation and potential health impacts of persistent organic pollutants. This research contributes to our understanding of the environmental and health implications of these compounds (Weistrand & Norén, 1997).